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Compound of Interest

Compound Name: CP-465022 hydrochloride

Cat. No.: B6416092

For Researchers, Scientists, and Drug Development Professionals

Introduction

CP-465022 hydrochloride is a potent and selective, non-competitive antagonist of the a-
amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor.[1] It exhibits
anticonvulsant properties and has been investigated for its neuroprotective potential in
preclinical models. These application notes provide detailed dosing protocols for CP-465022
hydrochloride in rats across various experimental paradigms, including seizure models, focal
cerebral ischemia, and locomotor activity assessment. The information is intended to guide
researchers in designing and executing in vivo studies.

Mechanism of Action

CP-465022 acts as a non-competitive antagonist at the AMPA receptor.[1] Unlike competitive
antagonists that bind to the glutamate binding site, CP-465022 binds to an allosteric site on the
receptor-channel complex.[2] This binding event disrupts the transduction of agonist binding
into channel opening, thereby inhibiting the influx of cations (primarily Na* and Ca?*) into the
postsynaptic neuron.[2] This mechanism effectively dampens excitatory neurotransmission
mediated by AMPA receptors.
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Mechanism of Action of CP-465022
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MCAO Dosing Protocol Workflow

Anesthetize Animal

PTZ-Induced Seizure Protocol Workflow

Induce MCAO
Animal Acclimation

Administer CP-465022 (5 mg/kg, SC)
Administer CP-465022 (SC)

at 90 min post-MCAQO
or Vehicle

Administer CP-465022 (2 mg/kg, SC)
60-minute Pretreatment 4 hours after first dose

Induce Seizures with PTZ (IP) Reperfusion (if applicable)

Observe for Seizures
(30 minutes)

Neurological & Histological

Assessment
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Locomotor Activity Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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